Cas no 1017034-34-2 (2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE)

• Product Name: 2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE
• CAS No: 1017034-34-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 2431854
• Update Time: 2023-11-19

2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE,2-[(3-METHOXYPHENYL)SULFONYL]-
• 2-(3-methoxyphenyl)sulfonylethanamine
• CID 24706675
• 2-[(3-methoxyphenyl)sulfonyl]ethanamine
• 2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE

• Inchi： 1S/C9H13NO3S/c1-13-8-3-2-4-9(7-8)14(11,12)6-5-10/h2-4,7H,5-6,10H2,1H3
• InChI Key： MJJVNSVUVAGORM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(CCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 412.9±45.0 °C(Predicted)
• pka: 6.93±0.10(Predicted)